Cas no 946285-54-7 (1-(5-bromofuran-2-carbonyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(5-bromofuran-2-carbonyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 946285-54-7
• MF: C₂₁H₂₀BrN₇O₃
• MW: 498.332602500916
• CID: 5503637
• PubChem ID: 26844853
• Update Time: 2025-07-09

1-(5-bromofuran-2-carbonyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 946285-54-7
• 7-[4-(5-bromo-2-furoyl)piperazin-1-yl]-3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• F2865-1207
• 1-(5-bromofuran-2-carbonyl)-4-[3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
• AKOS005010178
• (5-bromofuran-2-yl)(4-(3-(4-ethoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone
• 1-(5-bromofuran-2-carbonyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C21H20BrN7O3/c1-2-31-15-5-3-14(4-6-15)29-20-18(25-26-29)19(23-13-24-20)27-9-11-28(12-10-27)21(30)16-7-8-17(22)32-16/h3-8,13H,2,9-12H2,1H3
• InChI Key： LIUWPIGBPRCPGO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N2CCN(C3C4=C(N=CN=3)N(C3C=CC(=CC=3)OCC)N=N4)CC2)=O)O1

Computed Properties

• Exact Mass: 497.08110g/mol
• Monoisotopic Mass: 497.08110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 102Ų

Additional information on 1-(5-bromofuran-2-carbonyl)-4-3-(4-ethoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

1-(5-Bromo-furan-2-carbonyl)-4-[3-(4-ethoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazine

1-(5-Bromo-furan-2-carbonyl)-4-[3-(4-ethoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazine is a complex organic compound with the CAS number 946285-54-7. This compound belongs to the class of heterocyclic compounds and is characterized by its unique structure, which includes a piperazine ring fused with a triazolopyrimidine moiety and a 5-bromo-furan substituent. The molecule's structure is highly functionalized, making it a promising candidate for various applications in the fields of pharmacology and materials science.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and cyclization. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels. Recent studies have focused on optimizing the synthesis pathway to reduce costs and improve scalability for potential industrial applications.

The compound's biological activity has been a subject of intense research. In vitro studies have demonstrated its potential as a kinase inhibitor, which could be significant in the development of new therapeutic agents for treating cancer and other diseases associated with abnormal kinase activity. Additionally, its ability to modulate cellular signaling pathways makes it a valuable tool in drug discovery efforts.

Recent advancements in computational chemistry have allowed for detailed molecular modeling of this compound. These studies have provided insights into its binding affinity with various protein targets and its potential for drug delivery systems. The compound's stability under physiological conditions has also been evaluated, highlighting its suitability for in vivo testing.

In terms of applications beyond pharmacology, this compound has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to absorb and emit light efficiently.

The environmental impact of this compound has also been studied. Its biodegradability and toxicity profiles are being assessed to ensure that its use does not pose risks to ecosystems or human health. These studies are crucial for determining the sustainability of large-scale production and application.

In conclusion, 1-(5-Bromo-furan-2-carbonyl)-4-[3-(4-ethoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazine represents a significant advancement in the field of organic chemistry. Its versatile structure and promising biological and electronic properties make it a valuable compound for both academic research and industrial applications.